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Compound of Interest

Compound Name: (3S)-3-aminobutanoic acid

Cat. No.: B1272356

(3S)-3-Aminobutanoic acid, the (S)-enantiomer of 3-aminobutanoic acid, is a non-
proteinogenic amino acid with significant biological activities, most notably in the realm of plant
immunity. While its counterpart, (3R)-3-aminobutanoic acid, has also been studied, the (S)-
isomer often exhibits distinct and more potent effects. This technical guide provides an in-depth
exploration of the biological functions of (3S)-3-aminobutanoic acid, with a focus on its
molecular mechanisms, quantitative data, and the experimental protocols used to elucidate its
roles. This document is intended for researchers, scientists, and professionals in the fields of
drug development and agricultural science.

Role in Plant Immunity: A Priming Agent for
Enhanced Defense

The most extensively documented function of (3S)-3-aminobutanoic acid is its ability to
induce disease resistance in a wide range of plant species. It acts as a "priming" agent,
meaning it sensitizes the plant's immune system to respond more rapidly and robustly to
subsequent pathogen attacks. This primed state is characterized by an accelerated activation
of defense mechanisms upon pathogen recognition.

Mechanism of Action: Potentiation of ABA Signaling

In the model plant Arabidopsis thaliana, (3S)-3-aminobutanoic acid is perceived by the
aspartyl-tRNA synthetase IBI1. The binding of the active (R)-enantiomer of 3-aminobutyric acid
(BABA) to the protein IBI1 enhances the defense response in plants. While the (S)-
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enantiomer's direct binding affinity to IBI1 is a subject of ongoing research, it is understood to
play a crucial role in the downstream signaling cascade.

The priming effect is mediated, in large part, through the potentiation of the abscisic acid (ABA)
signaling pathway. This leads to an enhanced defense response, including the reinforcement of
cell walls through callose deposition and the production of reactive oxygen species (ROS).
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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